Cas no 74124-21-3 (3-PYRIDINECARBOXALDEHYDE, 2-[(PHENYLMETHYL)AMINO]-)

• Product Name: 3-PYRIDINECARBOXALDEHYDE, 2-[(PHENYLMETHYL)AMINO]-
• CAS No: 74124-21-3
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 3298633
• PubChem ID: 12555608
• Update Time: 2025-06-10

3-PYRIDINECARBOXALDEHYDE, 2-[(PHENYLMETHYL)AMINO]- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXALDEHYDE, 2-[(PHENYLMETHYL)AMINO]-
• 74124-21-3
• 2-(BENZYLAMINO)PYRIDINE-3-CARBALDEHYDE

• Inchi： 1S/C13H12N2O/c16-10-12-7-4-8-14-13(12)15-9-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,14,15)
• InChI Key： LPVYGZZAGZLEPB-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN=C1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 212.094963011Da
• Monoisotopic Mass: 212.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42Ų

Additional information on 3-PYRIDINECARBOXALDEHYDE, 2-[(PHENYLMETHYL)AMINO]-

3-PYRIDINECARBOXALDEHYDE, 2-[(PHENYLMETHYL)AMINO]- (CAS No. 74124-21-3): A Comprehensive Overview

3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)amino]- (CAS No. 74124-21-3) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and organic synthesis. This compound, also known as 2-(Benzylamino)pyridine-3-carbaldehyde, is a key intermediate in the synthesis of various biologically active molecules and has been the subject of numerous studies due to its potential therapeutic properties.

The chemical structure of 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)amino]- features a pyridine ring with a benzylamino substituent and an aldehyde group. This unique combination of functional groups imparts the molecule with distinct chemical reactivity and biological activity. The pyridine ring is a common motif in many pharmaceuticals, contributing to the compound's ability to interact with biological targets such as enzymes and receptors.

Recent research has highlighted the potential of 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)amino]- in the development of novel drugs. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The benzylamino group plays a crucial role in modulating these activities by enhancing the molecule's lipophilicity and improving its cellular uptake.

In addition to its therapeutic applications, 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)amino]- is widely used as a building block in organic synthesis. Its reactivity makes it an excellent starting material for the preparation of complex molecules with diverse functionalities. For example, it can be readily converted into imines through condensation reactions with various amines, which can then be further modified to produce a wide range of bioactive compounds.

The synthetic accessibility of 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)amino]- has also been improved through recent advancements in catalytic methods. A notable study published in *Organic Letters* reported an efficient palladium-catalyzed protocol for the synthesis of this compound from readily available starting materials. This method not only enhances the yield but also reduces the environmental impact by minimizing waste generation.

From a pharmacological perspective, 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)amino]- has shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research conducted at the University of California revealed that certain derivatives of this compound can effectively inhibit beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. These findings underscore the potential of 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)amino]- as a lead compound for drug discovery in this area.

The safety profile of 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)amino]- is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, it is essential to conduct comprehensive preclinical and clinical trials to ensure its safety and efficacy in human subjects.

In conclusion, 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)amino]- (CAS No. 74124-21-3) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and reactivity make it an invaluable tool for scientists working in medicinal chemistry and organic synthesis. As ongoing research continues to uncover new applications and derivatives, 3-Pyridinecarboxaldehyde, 2-[(phenylmethyl)amino]- is poised to play an increasingly important role in the development of innovative therapies for various diseases.